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Compound of Interest

Compound Name: 3-(4-Phenylphenyl)propanoic acid

Cat. No.: B031669 Get Quote

Technical Support Center: 3-(4-
Phenylphenyl)propanoic Acid
This technical support guide provides detailed information on the proper handling, storage, and

troubleshooting for experiments involving 3-(4-Phenylphenyl)propanoic acid (CAS No.

35888-99-4).

Frequently Asked Questions (FAQs)
Q1: What is the recommended personal protective equipment (PPE) when handling 3-(4-
Phenylphenyl)propanoic acid?

A1: It is recommended to handle 3-(4-Phenylphenyl)propanoic acid in accordance with good

industrial hygiene and safety practices. This includes wearing a lab coat, chemical-resistant

gloves (e.g., nitrile), and safety glasses with side shields. In cases where dust may be

generated, a NIOSH-approved respirator may be necessary.[1]

Q2: What are the appropriate storage conditions for 3-(4-Phenylphenyl)propanoic acid?

A2: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[1]

It should be kept away from incompatible materials such as strong oxidizing agents.

Q3: How should I handle an accidental spill of 3-(4-Phenylphenyl)propanoic acid?
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A3: For a small spill, you should wear appropriate PPE, sweep up the solid material, and place

it in a suitable container for disposal. Avoid generating dust. Ensure the area is well-ventilated.

For larger spills, evacuate the area and prevent further leakage if it is safe to do so.

Q4: What are the known incompatibilities for this compound?

A4: While specific incompatibility data for 3-(4-Phenylphenyl)propanoic acid is not readily

available, similar compounds should be kept away from strong oxidizing agents.

Q5: What should I do in case of accidental contact with the skin or eyes?

A5: In case of skin contact, wash off immediately with plenty of water. For eye contact, rinse

immediately with plenty of water, also under the eyelids, for at least 15 minutes.[1] In both

instances, seek medical attention if irritation persists.
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Issue Possible Cause Recommended Solution

Inconsistent experimental

results

Improper storage leading to

degradation of the compound.

Ensure the compound is

stored in a tightly sealed

container in a cool, dry place

as recommended. Consider

running a quality control check

(e.g., melting point) to assess

purity.

Contamination of the material.

Use clean spatulas and

glassware. Avoid cross-

contamination with other

reagents.

Difficulty dissolving the

compound

Use of an inappropriate

solvent.

Solubility information is not

widely available. Small-scale

solubility tests with various

common laboratory solvents

(e.g., DMSO, DMF, ethanol)

are recommended to

determine the most suitable

one for your application.

The compound has degraded

or is impure.

Verify the purity of the

compound. The melting point

for 98% pure 3-(4-

Biphenyl)propionic acid is

between 148.0-154.0°C.[2]

Material appears discolored or

clumped

Absorption of moisture or

degradation.

This may indicate that the

compound has been exposed

to air or moisture for an

extended period. It is best to

use a fresh, unopened

container if the integrity of the

material is in doubt.
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Quantitative Data
Property Value Source

Molecular Formula C15H14O2 [3]

Molecular Weight 226.28 g/mol [3]

CAS Number 35888-99-4 [3]

Melting Point 148.0-154.0°C (for 98% purity) [2]

Experimental Protocols
General Protocol for Handling and Weighing

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a fume

hood. Put on all required personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves.

Weighing: Use a clean, dry spatula to transfer the desired amount of 3-(4-
Phenylphenyl)propanoic acid from the storage container to a weighing vessel on a

calibrated analytical balance.

Transfer: Carefully transfer the weighed solid to your reaction vessel.

Cleaning: After use, tightly seal the storage container. Clean any residual solid from the

spatula and the weighing area. Dispose of any contaminated materials according to your

institution's guidelines.

Handwashing: Wash your hands thoroughly after handling the compound, even if you were

wearing gloves.[1]

General Protocol for Storage

Container: Always keep the compound in its original, tightly sealed container when not in

use.[1]
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Environment: Store the container in a cool, dry, and well-ventilated place.[1] Avoid direct

sunlight and areas with high humidity.

Segregation: Store away from incompatible materials, such as strong oxidizing agents.

Labeling: Ensure the container is clearly labeled with the compound name and any relevant

hazard information.

Disclaimer: The handling and storage information provided is based on data for the closely

related compound, 2-(biphenyl-4-yl)propionic acid. Researchers should always consult the

specific Safety Data Sheet (SDS) for the product they are using and perform their own risk

assessment before starting any new experimental procedure.
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Workflow for Handling and Storage of 3-(4-Phenylphenyl)propanoic Acid
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Caption: Logical workflow for safe handling and storage of 3-(4-Phenylphenyl)propanoic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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